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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B1236245 Get Quote

Technical Support Center: Pinostrobin Stock
Solutions
This guide provides researchers, scientists, and drug development professionals with detailed

information on selecting appropriate solvents for preparing Pinostrobin stock solutions. It

includes frequently asked questions, troubleshooting advice, and experimental protocols to

ensure successful solubilization for your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving Pinostrobin?

A1: Pinostrobin is a crystalline solid with good solubility in several organic solvents. For

preparing stock solutions, Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are

highly recommended.[1] Other organic solvents such as chloroform, dichloromethane, ethyl

acetate, and acetone can also be used.[2]

Q2: What is the solubility of Pinostrobin in common organic solvents?

A2: The solubility of Pinostrobin can vary slightly between sources, but typical concentrations

for stock solutions are provided in the table below. It is reported that using ultrasonication can

significantly increase the solubility of Pinostrobin in DMSO.[3]

Q3: Is Pinostrobin soluble in aqueous solutions?
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A3: Pinostrobin is sparingly soluble in aqueous buffers.[1] Direct dissolution in aqueous

solutions is not recommended for achieving high concentrations.

Q4: How can I prepare a working solution of Pinostrobin in an aqueous buffer for cell-based

assays?

A4: To prepare a working solution in an aqueous buffer like PBS, it is recommended to first

dissolve the Pinostrobin in an organic solvent, such as DMF, to create a concentrated stock

solution.[1] This stock solution can then be diluted with the aqueous buffer to the desired final

concentration. For example, a solubility of approximately 0.25 mg/mL can be achieved in a 1:3

solution of DMF:PBS (pH 7.2).[1][4]

Q5: How should I store Pinostrobin stock solutions?

A5: Pinostrobin in its solid form should be stored at -20°C for long-term stability (≥ 4 years).[1]

Stock solutions prepared in organic solvents should be stored at -20°C or -80°C. It is advisable

to protect the solutions from light.[3] For aqueous working solutions, it is not recommended to

store them for more than one day.[1]
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Issue Possible Cause Recommendation

Pinostrobin is not dissolving

completely in the chosen

solvent.

The concentration may be too

high for the selected solvent.

Refer to the solubility table

below. If high concentrations

are needed, consider using

DMF or DMSO with

ultrasonication. Forcing

dissolution by heating the tube

to 37°C and shaking it in an

ultrasonic bath for a short

period can also be effective.[2]

Precipitation occurs when

diluting the organic stock

solution with an aqueous

buffer.

The final concentration of the

organic solvent in the aqueous

solution is too low to maintain

Pinostrobin in solution.

Ensure the final concentration

of the organic solvent is

sufficient to maintain solubility.

You may need to optimize the

dilution factor. Prepare fresh

dilutions for each experiment.

Inconsistent experimental

results.

The stock solution may have

degraded over time or due to

improper storage.

Prepare fresh stock solutions

regularly and store them in

small aliquots at -20°C or

-80°C to avoid repeated

freeze-thaw cycles. Protect

from light.[3]

Data Presentation
Table 1: Solubility of Pinostrobin in Various Solvents
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Solvent Solubility Notes

Dimethylformamide (DMF) ~20 mg/mL[1][4]
Recommended for initial stock

solution preparation.

Dimethyl sulfoxide (DMSO) ~12 mg/mL[1][4]
Another recommended solvent

for stock solutions.

DMSO with Ultrasonication 100 mg/mL[3]
Use of an ultrasonic bath can

significantly increase solubility.

DMF:PBS (pH 7.2) (1:3) ~0.25 mg/mL[1][4]
For preparing aqueous

working solutions.

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone
Soluble[2]

Qualitative data; specific

concentrations not provided.

Water Practically insoluble[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Pinostrobin Stock Solution in DMSO

Materials:

Pinostrobin (MW: 270.28 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of Pinostrobin:

For 1 mL of a 10 mM stock solution, you will need:
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Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 270.28 g/mol = 0.0027028 g = 2.70 mg

Weigh the Pinostrobin:

Carefully weigh out 2.70 mg of Pinostrobin and place it in a clean microcentrifuge tube.

Add the solvent:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Pinostrobin.

Dissolve the compound:

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10

minutes.

Storage:

Store the resulting stock solution in aliquots at -20°C or -80°C and protect from light.

Mandatory Visualization
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Click to download full resolution via product page

Caption: Workflow for selecting the appropriate solvent for Pinostrobin solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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